Cas no 149013-36-5 (2H-Pyran-2-one,4-hydroxy-6-(hydroxymethyl)-)

• Product Name: 2H-Pyran-2-one,4-hydroxy-6-(hydroxymethyl)-
• CAS No: 149013-36-5
• MF: C₆H₆O₄
• MW: 142.109442234039
• CID: 103576
• Update Time: 2024-01-24

2H-Pyran-2-one,4-hydroxy-6-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,4-hydroxy-6-(hydroxymethyl)-
• 2H-Pyran-2-one, 4-hydroxy-6-(hydroxymethyl)- (9CI)
• 2H-Pyran-2-one, 4-hydroxy-6-(hydroxymethyl)-

• Inchi： 1S/C6H6O4/c7-3-5-1-4(8)2-6(9)10-5/h1-2,7-8H,3H2
• InChI Key： MMCOZTBQUSQDDQ-UHFFFAOYSA-N
• SMILES： C1(=O)OC(CO)=CC(O)=C1

Computed Properties

• Exact Mass: 142.02658
• Monoisotopic Mass: 142.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• Density: 1.542
• Boiling Point: 402.1°C at 760 mmHg
• Flash Point: 180°C
• Refractive Index: 1.606
• PSA: 66.76
• LogP: -0.16230
• pka: 5.00±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives